Cas no 1396884-41-5 (1-cyclopropyl-2-4-(3-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 1-cyclopropyl-2-4-(3-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 1396884-41-5
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5959296
• PubChem ID: 71783512
• Update Time: 2025-09-26

1-cyclopropyl-2-4-(3-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-4-(3-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
• 1-cyclopropyl-2-[4-(3-methoxyphenyl)sulfonylpiperazin-1-yl]ethanol
• 1396884-41-5
• AKOS024529502
• 1-cyclopropyl-2-[4-(3-methoxybenzenesulfonyl)piperazin-1-yl]ethan-1-ol
• F6031-2077
• 1-cyclopropyl-2-(4-((3-methoxyphenyl)sulfonyl)piperazin-1-yl)ethanol

• Inchi： 1S/C16H24N2O4S/c1-22-14-3-2-4-15(11-14)23(20,21)18-9-7-17(8-10-18)12-16(19)13-5-6-13/h2-4,11,13,16,19H,5-10,12H2,1H3
• InChI Key： DGDIEVFQSPKKTI-UHFFFAOYSA-N
• SMILES： C(O)(C1CC1)CN1CCN(S(C2=CC=CC(OC)=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-cyclopropyl-2-4-(3-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol

1-Cyclopropyl-2-(4-(3-methoxybenzenesulfonyl)piperazin-1-yl)ethan-1-ol: A Comprehensive Overview

The compound 1-cyclopropyl-2-(4-(3-methoxybenzenesulfonyl)piperazin-1-yl)ethan-1-ol, identified by the CAS number 1396884-41-5, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique chemical properties and promising applications in drug development. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of 1-cyclopropyl-2-(4-(3-methoxybenzenesulfonyl)piperazin-1-yl)ethan-1-ol comprises a cyclopropyl group attached to an ethanolic chain, which is further connected to a piperazine ring substituted with a 3-methoxybenzenesulfonyl moiety. This combination of functional groups contributes to its diverse chemical reactivity and biological activity. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, which is crucial for drug-target interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the production of 1-cyclopropyl-2-(4-(3-methoxybenzenesulfonyl)piperazin-1-yl)ethan-1-ol. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process, aligning with current green chemistry principles.

In terms of pharmacological activity, this compound has shown potential as a modulator of various biological targets. Studies have demonstrated its ability to inhibit key enzymes involved in disease pathways, making it a candidate for the treatment of conditions such as inflammation, cancer, and neurodegenerative disorders. The presence of the 3-methoxybenzenesulfonyl group enhances the compound's bioavailability and stability, which are critical factors for its therapeutic efficacy.

The cyclopropyl group in 1-cyclopropyl-2-(4-(3-methoxybenzenesulfonyl)piperazin-1-yl)ethan-1ol introduces strain into the molecule, which can be exploited for designing drugs with improved pharmacokinetic profiles. This structural feature also contributes to the compound's ability to interact with specific receptors, enhancing its selectivity and potency.

Recent research has focused on understanding the mechanism of action of this compound at a molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into how it binds to target proteins. These studies have revealed that the compound forms stable interactions with key residues in the active site of its target enzymes, which is essential for its inhibitory activity.

The development of analogs and derivatives of 1-cyclopropyl-2-(4-(3-methoxybenzenesulfonyl)piperazin - 76 - 77 - 78 - 79 - 80 - 81 - yl)ethan - ol has opened new avenues for drug discovery. By modifying substituents on the piperazine ring or altering the cyclopropyl group, researchers can fine-tune the compound's properties to address specific therapeutic needs. This approach has led to the identification of several promising candidates for preclinical testing.

In conclusion, 1-cyclopropyl - (4 -(3 - methoxybenzenesulfonyl)piperazin - yl) ethan - ol, with its unique structure and versatile functional groups, represents a valuable asset in medicinal chemistry. Its potential applications span across various therapeutic areas, and ongoing research continues to unlock new possibilities for its use in drug development. As advancements in synthetic methods and pharmacological studies progress, this compound is poised to make significant contributions to the field of medicine.